molecular formula HI B1201904 Iodine-120 CAS No. 15480-34-9

Iodine-120

Cat. No.: B1201904
CAS No.: 15480-34-9
M. Wt: 120.9181 g/mol
InChI Key: XMBWDFGMSWQBCA-NOHWODKXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Iodine-120 (¹²⁰I) is a radioactive isotope of iodine with a mass number of 120 and 53 protons. It is classified as a radionuclide with emerging applications in both scientific research and industrial contexts. Key characteristics include:

  • Production: Primarily synthesized via low-energy nuclear reactions such as (p, n), (p, α), or (d, n) using enriched target isotopes .
  • Decay Mode: Undergoes beta decay or positron emission, contributing to its short half-life (estimated at minutes) .

Properties

CAS No.

15480-34-9

Molecular Formula

HI

Molecular Weight

120.9181 g/mol

IUPAC Name

iodane

InChI

InChI=1S/HI/h1H/i1-7

InChI Key

XMBWDFGMSWQBCA-NOHWODKXSA-N

SMILES

I

Isomeric SMILES

[120IH]

Canonical SMILES

I

Synonyms

120I radioisotope
I-120 radioisotope
Iodine-120

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Properties of Selected Iodine Isotopes

Isotope Half-Life Decay Mode Primary Applications Reportable Quantity (EPA, μCi)
I-120 Minutes β⁻/Positron Dark matter research, radiation studies 10
I-123 13.2 hours Electron capture SPECT imaging (thyroid) 10
I-124 4.18 days Positron emission PET imaging 0.1
I-125 59.4 days Electron capture Brachytherapy, immunoassays 0.01
I-131 8.02 days β⁻ decay Thyroid cancer therapy 0.01
I-129 15.7 million yrs β⁻ decay Environmental tracer 0.001

Stability and Decay Characteristics

  • Half-Life: Iodine-120’s extremely short half-life limits its utility in medical applications but makes it suitable for short-term experimental studies, such as real-time radiation sensitization or dark matter detection . In contrast, I-125 and I-131 have longer half-lives, enabling sustained therapeutic or diagnostic use .
  • Decay Pathways : Unlike I-124, which emits positrons for PET imaging, I-120’s dual decay mode (β⁻/positron) may complicate its use in medical imaging but offers versatility in nuclear physics research .

Production Methods

  • This compound is produced via low-energy cyclotron reactions (e.g., (p, n) on enriched tellurium or antimony targets), similar to copper-64 and yttrium-86 . This contrasts with reactor-produced isotopes like I-131, which are generated through neutron irradiation of tellurium .

Regulatory Considerations

  • Reportable Quantities : this compound has a higher permissible quantity (10 μCi) compared to I-125 (0.01 μCi) but is more strictly regulated than I-128 (1,000 μCi) due to differences in radiation type and energy .
  • State-Level Variations : Wisconsin permits 100 μCi of I-120, while Maryland requires labeling at 100 μCi, reflecting localized risk assessments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.